[3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine

• Molecular Formula: C12H22N2S
• Molecular Weight: 226.38 g/mol
• IUPAC Name: N',N'-dimethyl-N-[1-(3-methylthiophen-2-yl)ethyl]propane-1,3-diamine
• InChI: InChI=1S/C12H22N2S/c1-10-6-9-15-12(10)11(2)13-7-5-8-14(3)4/h6,9,11,13H,5,7-8H2,1-4H3
• InChI Key: CPBVCUQPECCFEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C)NCCCN(C)C

Description

[3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine ( 1339132-25-0) is a chemical building block of significant interest in medicinal chemistry research, particularly in neuroscience. This compound belongs to a class of molecules investigated for their interaction with the serotonin transporter (SERT) . The serotonin transporter is a primary target for antidepressant drugs, as it regulates synaptic serotonin levels, which play a critical role in centrally-mediated functions including mood and appetite . Research into SERT inhibitors is crucial for understanding and treating major depressive and anxiety disorders. This amine derivative features a dimethylaminopropyl chain linked to a 3-methylthiophene ethylamine core, giving it a molecular formula of C12H22N2S and a molecular weight of 226.38 g/mol . Its structure incorporates a thiophene ring, a sulfur-containing heterocycle commonly found in bioactive molecules and agrochemicals due to its versatile properties . The compound's dimethylamine (DMA) pharmacophore is a prevalent motif in numerous FDA-approved drugs, as it can influence key properties like solubility and bioavailability . As a building block, this compound is strictly for laboratory research applications. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers can utilize this intermediate in the design and synthesis of novel ligands for probing the structure and function of neurotransporters.

Preparation Methods

Resolution and Preparation of Chiral Starting Material

The synthesis begins with 3-(3-methoxy-phenyl)-2-methyl valeric acid, which is resolved into its (2R,3R)-enantiomer using chiral resolving agents such as R-(+)-α-benzyl ethylamine or related amines to ensure stereochemical purity (ee% > 99%).

Step	Reagents/Conditions	Outcome	Yield (%)	Purity (HPLC)	Notes
Resolution	3-(3-methoxy-phenyl)-2-methyl valeric acid + chiral amine	(2R,3R)-3-(3-methoxy-phenyl)-2-methyl valeric acid	-	>99%	Essential for chirality control

Halogenation to Acid Halide

The resolved acid is halogenated using halogenating agents (Cl, Br, or I) to form the corresponding acid halide intermediate.

Step	Reagents/Conditions	Outcome	Notes
Halogenation	Acid + halogenating agent (e.g., SOCl2)	(2R,3R)-3-(3-methoxy-phenyl)-2-methylpentanoyl halide	Prepares acid for amidation

Amidation with Dimethylamine

The acid halide reacts with aqueous dimethylamine (40%) in the presence of base (NaOH, pH 12-14) at low temperature (0-10 °C) to give the corresponding amide intermediate.

Step	Reagents/Conditions	Outcome	Yield (%)	Purity (HPLC)	Notes
Amidation	Acid halide + dimethylamine + NaOH (pH 12-14), 0-10 °C	(2R,3R)-3-(3-methoxy-phenyl)-2-methyl-dimethylpentanamide	79.6	99.68%	Requires temperature control to avoid side reactions

Reduction to Amine

The amide is reduced to the corresponding amine using lithium aluminum hydride (LiAlH4) in anhydrous ether or tetrahydrofuran (THF) at temperatures below -5 °C, followed by quenching with water and sodium hydroxide.

Step	Reagents/Conditions	Outcome	Yield (%)	Notes
Reduction	LiAlH4 in ether or THF, < -5 °C, quench with H2O/NaOH	(2R,3R)-[3-(3-methoxy-phenyl)-2-methyl amyl]-dimethyl amine	73.6-77	Sensitive to moisture, requires inert atmosphere

Demethylation to Final Product

The final step involves demethylation of the methoxy group under acidic or basic conditions to yield the phenol derivative, which corresponds structurally to the target compound with the 3-methylthiophenyl group replacing the methoxyphenyl in analogous syntheses.

Step	Reagents/Conditions	Outcome	Notes
Demethylation	Acidic or basic hydrolysis	3-[(1R,2R)-3-(dimethylamino)-1-ethyl-2-methyl-propyl] phenol (target amine)	Final structural modification

Representative Reaction Scheme Summary

Step	Intermediate	Key Reagents/Conditions	Purpose
1	3-(3-methoxy-phenyl)-2-methyl valeric acid	Chiral resolving agent	Obtain enantiomerically pure acid
2	Acid halide	Halogenating agent (e.g., SOCl2)	Convert acid to acid halide
3	Amide	Dimethylamine, NaOH, 0-10 °C	Form amide intermediate
4	Amine	LiAlH4, ether/THF, < -5 °C	Reduce amide to amine
5	Final amine	Acid or base	Demethylate methoxy to phenol

Analytical Data and Yields

Compound	Yield (%)	Purity (HPLC)	Molecular Formula	Molecular Weight (g/mol)	Key Spectroscopic Data (1H NMR, CDCl3, 400 MHz)
(2R,3R)-3-(3-methoxy-phenyl)-2-methyl valeric acid	-	>99%	C15H22O3	250.35	δ 7.22 (t, 1H, Ar-H), 3.69 (s, 3H, -OCH3), 1.39 (d, 3H, CH-CH3)
(2R,3R)-3-(3-methoxy-phenyl)-2-methyl-dimethylpentanamide	79.6	99.68%	C15H23NO2	249.35	δ 3.02 (s, 6H, N(CH3)2), aromatic protons at 7.22-6.71 ppm
(2R,3R)-[3-(3-methoxy-phenyl)-2-methyl amyl]-dimethyl amine	73.6-77	-	C15H27N	237.39	δ 3.24 (m, 1H, CH-CH3), 3.02 (s, 6H, N(CH3)2), aromatic signals
Final demethylated amine (phenol derivative)	-	-	-	-	Phenolic OH signals expected, confirming demethylation

Additional Notes on Process Optimization

• Temperature control during amidation and reduction steps is critical to maintain stereochemical integrity and avoid side reactions.
• Use of inert atmosphere (nitrogen) during LiAlH4 reduction prevents moisture-induced decomposition.
• Solvent removal and isolation techniques include rotary evaporation, filtration, and drying under reduced pressure.
• Purification is typically achieved by extraction and recrystallization or chromatography to achieve high purity.

Chemical Reactions Analysis

Types of Reactions

[3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used for oxidation reactions.

Reducing Agents: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used for reduction reactions.

Substitution Reactions: Halogenated compounds or alkylating agents are used under basic conditions to facilitate substitution.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various amine derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

[3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and protein modifications.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of [3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine involves its interaction with molecular targets such as enzymes and receptors. The dimethylamino group can form hydrogen bonds and electrostatic interactions with active sites, while the thiophene ring can participate in π-π stacking interactions. These interactions modulate the activity of the target molecules, leading to the observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Aromatic Substituents

[3-(Dimethylamino)propyl][1-(4-methoxyphenyl)ethyl]amine

• Molecular Formula : C₁₄H₂₄N₂O
• Molecular Weight : 236.35 g/mol
• Key Differences : Replaces the 3-methylthiophen-2-yl group with a 4-methoxyphenyl ring. The methoxy group enhances electron-donating capacity and polarity compared to the sulfur-containing thiophene. This substitution may influence solubility (e.g., increased hydrophilicity) and reactivity in hydrogen-bonding environments .

Methyl-[3-(naphthalen-1-yloxy)-3-thiophen-2-yl-propyl]-amine (Compound with Oxalic Acid)

• Molecular Formula: C₂₀H₂₁NO₅S
• Molecular Weight : 387.45 g/mol
• Key Differences : Incorporates a naphthalene-1-yloxy group and a thiophen-2-yl moiety, creating a bulkier structure. The oxalic acid counterion likely modifies solubility and crystallinity, making this compound suitable for coordination chemistry or as a precursor in organic synthesis .

Aliphatic and Functionalized Analogs

a. 3-(Dimethylamino)-2-hydroxypropylamine

• Molecular Formula : C₆H₁₆N₂O
• Molecular Weight : 132.21 g/mol
• Key Differences: Features a hydroxyl group on the propyl chain and a methylamine substituent.

N,N-Bis(3-dimethylaminopropyl) Isopropanolamine

• Molecular Formula: Not explicitly stated (likely C₁₅H₃₄N₄O)
• Key Differences: A branched structure with two dimethylaminopropyl groups and an isopropanolamine core.

Sulfonamide and Perfluorinated Derivatives

N-[3-(Dimethylamino)propyl]-1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluoro-1-hexanesulfonamide

• Molecular Formula : C₁₁H₁₆F₁₃N₂O₂S
• Molecular Weight: Not provided
• Key Differences: Contains a perfluorinated hexane chain and a sulfonamide group. electronic materials) .

Physicochemical and Functional Comparisons

Mechanistic and Application Insights

• Basicity : Tertiary amines like the target compound and its analogs exhibit moderate basicity (pKa ~8–10), but substituents like hydroxyl or fluorine can alter protonation behavior significantly .

Biological Activity

[3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{22}N_{2}S$ and a molecular weight of approximately 226.38 g/mol. It features a dimethylamino group, which is known for enhancing biological activity, and a thiophene moiety that contributes to its unique chemical properties.

Property	Value
Molecular Formula	C₁₂H₂₂N₂S
Molecular Weight	226.38 g/mol
CAS Number	1339132-25-0

Antimicrobial Properties

Research indicates that compounds with similar dimethylamino structures exhibit significant antimicrobial activity. The presence of the dimethylamino group enhances the compound's interaction with microbial membranes, leading to cell disruption and death. Studies have shown efficacy against various bacterial strains, suggesting its potential as an antimicrobial agent.

Anticancer Activity

The compound's structural features allow it to interact with key biological targets involved in cancer progression. Specifically, it has been noted for its ability to inhibit pathways critical for tumor growth and metastasis. For instance, studies on related compounds have demonstrated their effectiveness in blocking specific kinases associated with cancer cell proliferation.

Case Study: Inhibition of Polo-like Kinase 1 (Plk1)
A related study explored the structure-activity relationship (SAR) of compounds targeting Plk1, a critical regulator of cell division. Compounds structurally similar to [3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine showed IC50 values ranging from 1.49 to 2.94 μM against Plk1, indicating strong inhibitory potential . This suggests that the compound may also possess anticancer properties through similar mechanisms.

The biological activity of [3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine can be attributed to its ability to modulate neurotransmitter systems and influence cellular signaling pathways. The dimethylamino group facilitates binding to various receptors, while the thiophene ring may participate in π-π stacking interactions with aromatic residues in target proteins.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the compound's efficacy. Modifications to the dimethylamino or thiophene groups can significantly impact biological activity. For example, variations in alkyl chain length or substitutions on the thiophene ring have been shown to alter binding affinity and selectivity for specific targets.

Modification Type	Effect on Activity
Alkyl Chain Length	Alters lipophilicity and membrane penetration
Substituents on Thiophene	Modifies receptor binding affinity

Q & A

Basic: What are the recommended synthetic routes for [3-(Dimethylamino)propyl][1-(3-methylthiophen-2-yl)ethyl]amine, and how do reaction conditions influence yield?

The synthesis typically involves nucleophilic substitution between 3-methylthiophene derivatives and dimethylaminopropylamine precursors. Key steps include:

• Nucleophilic attack : The amine group attacks the electrophilic carbon of the thiophene derivative under basic conditions (e.g., NaH or K₂CO₃) .
• Methoxy group introduction : If applicable, methoxy groups are added via alkylation or oxidation, requiring anhydrous solvents (e.g., THF) and controlled temperatures (0–25°C) .
• Purification : Column chromatography or recrystallization is used to isolate the product, with solvent polarity critical for purity .
  Factors affecting yield :
• Temperature: Excess heat promotes side reactions (e.g., over-alkylation).
• Solvent polarity: Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity but may require strict moisture control .

Basic: What analytical techniques are essential for characterizing the structure of this compound?

Structural validation requires a combination of:

• NMR spectroscopy :
  • ¹H/¹³C NMR : Identifies alkyl chain environments (δ 1.2–3.0 ppm for dimethylamino protons) and thiophene aromatic signals (δ 6.5–7.5 ppm) .
  • 2D experiments (COSY, HSQC) : Resolve overlapping signals in complex regions.
• Mass spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]⁺ expected at m/z 253.2) .
• FT-IR : Detects amine N-H stretches (~3300 cm⁻¹) and C-S bonds in thiophene (~680 cm⁻¹) .

Basic: How does steric hindrance from the dimethylamino and thiophene groups influence the compound’s reactivity?

The bulky dimethylamino and 3-methylthiophen-2-yl groups:

• Limit nucleophilic reactivity : Steric hindrance reduces accessibility to the amine nitrogen, slowing alkylation or acylation reactions .
• Modulate regioselectivity : In electrophilic aromatic substitution, the methyl group on thiophene directs incoming electrophiles to the 5-position .
• Impact solubility : Hydrophobic thiophene and polar dimethylamino groups create amphiphilic behavior, influencing solvent choice (e.g., DCM/MeOH mixtures) .

Advanced: How can researchers optimize reaction conditions using Design of Experiments (DOE) for scalable synthesis?

DOE minimizes trial-and-error by systematically varying factors:

• Critical parameters : Temperature, solvent ratio, catalyst loading, and reaction time .

• Example DOE setup :

  Factor	Low Level	High Level
  Temperature (°C)	20	60
  Solvent (DMF:H₂O)	9:1	7:3
  Catalyst (mol%)	5	15

• Response surface methodology (RSM) : Identifies optimal conditions for maximum yield . Computational tools (e.g., Gaussian, DFT) predict transition states to guide experimental design .

Advanced: How should conflicting data on biological activity be resolved when comparing analogs?

Discrepancies in bioactivity data (e.g., IC₅₀ values) may arise from:

• Structural variations : Minor substituent changes (e.g., methyl vs. ethyl groups) alter binding affinity .
• Assay conditions : Differences in pH, solvent (DMSO vs. saline), or cell lines affect results .
  Resolution strategies :
• Comparative docking studies : Use molecular modeling (AutoDock, Schrödinger) to assess binding modes .
• Dose-response standardization : Re-test compounds under uniform conditions (e.g., 72-hour incubation, 10% FBS) .

Advanced: What methodologies ensure high purity (>98%) for pharmacological studies?

Purity validation involves:

• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm); retention time compared to standards .
• GC-MS : Detects volatile impurities (e.g., unreacted amines) using helium carrier gas and electron ionization .
• Elemental analysis : Confirms C, H, N, S content within ±0.4% of theoretical values .
  Purification protocols :
• Preparative HPLC with gradient elution (ACN/H₂O + 0.1% TFA).
• Recrystallization from ethanol/water mixtures .

Advanced: How can computational modeling predict the compound’s interaction with biological targets?

• Molecular dynamics (MD) simulations : Simulate binding to receptors (e.g., GPCRs) over 100-ns trajectories to assess stability .
• DFT calculations : Optimize geometries and calculate frontier orbitals (HOMO/LUMO) to predict reactivity .
• Pharmacophore mapping : Identify critical interaction points (e.g., hydrogen bonds with thiophene sulfur) using Schrödinger Phase .

Advanced: What are the best practices for long-term storage to maintain stability?

• Storage conditions :
  • Temperature: –20°C in amber vials to prevent photodegradation .
  • Atmosphere: Argon or nitrogen gas to inhibit oxidation .
• Stability monitoring :
  • Quarterly HPLC analysis to detect degradation products (e.g., oxidized thiophene rings).
  • Karl Fischer titration to ensure moisture content <0.1% .